

Application Note & Protocol: Quantifying Lipid Nanoparticle (LNP) Transfection Efficiency In Vitro

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-(Octadecyloxy)-2,2-bis[(octadecyloxy)methyl]-1-propanol

Cat. No.: B15551994

[Get Quote](#)

Introduction: The Critical Need for Accurate In Vitro Potency Assays

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by the rapid development and deployment of mRNA vaccines.[1][2][3] The therapeutic efficacy of these LNPs is fundamentally dependent on their ability to efficiently deliver their cargo—be it mRNA, siRNA, or DNA—into the cytoplasm of target cells. Therefore, the precise and reproducible measurement of in vitro transfection efficiency is a cornerstone of LNP development, serving as a critical quality attribute for batch-to-batch consistency, formulation optimization, and the prediction of in vivo potency.[1][4][5]

This guide provides a comprehensive overview of the principles and methodologies for measuring the in vitro transfection efficiency of LNPs. Moving beyond a simple recitation of steps, we will delve into the mechanistic rationale behind protocol design, emphasizing the creation of self-validating experimental systems. This document is intended for researchers,

scientists, and drug development professionals seeking to establish robust and reliable assays for LNP characterization.

The Cellular Journey of an LNP: A Mechanistic Overview

Before delving into measurement techniques, it is crucial to understand the cellular pathway of LNP-mediated delivery, as each step represents a potential bottleneck that can influence overall transfection efficiency.

LNPs are typically taken up by cells through endocytosis.^[6] Once inside the cell, they are enclosed within an endosome. For the nucleic acid cargo to be effective, it must be released from the endosome into the cytoplasm before the endosome matures and fuses with a lysosome, where the cargo would be degraded.^{[6][7][8]} This process, known as endosomal escape, is a critical and often rate-limiting step in LNP delivery.^{[7][9]} The ionizable lipids within the LNP formulation are key players in this process; in the acidic environment of the endosome, these lipids become protonated, leading to destabilization of the endosomal membrane and subsequent release of the cargo.^{[6][7][9]}

```
// Nodes LNP [label="Lipid Nanoparticle\n(LNP)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
CellSurface [label="Cell Surface", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];
Endocytosis [label="Endocytosis", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
EarlyEndosome [label="Early Endosome\n(pH ~6.0-6.5)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; LateEndosome [label="Late Endosome\n(pH ~5.0-6.0)",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Lysosome [label="Lysosome\n(Degradation)",
fillcolor="#5F6368", fontcolor="#FFFFFF"]; Cytoplasm [label="Cytoplasm\n(Functional Cargo)",
shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; EndosomalEscape
[label="Endosomal Escape", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
```

```
// Nodes LNP [label="Lipid Nanoparticle\n(LNP)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
CellSurface [label="Cell Surface", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];
Endocytosis [label="Endocytosis", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
EarlyEndosome [label="Early Endosome\n(pH ~6.0-6.5)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; LateEndosome [label="Late Endosome\n(pH ~5.0-6.0)",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Lysosome [label="Lysosome\n(Degradation)",
```

```
fillcolor="#5F6368", fontcolor="#FFFFFF"]; Cytoplasm [label="Cytoplasm\n(Functional Cargo)",  
shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; EndosomalEscape  
[label="Endosomal Escape", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
```

```
// Edges LNP -> CellSurface [label="Binding"]; CellSurface -> Endocytosis  
[label="Internalization"]; Endocytosis -> EarlyEndosome; EarlyEndosome -> LateEndosome  
[label="Maturation"]; LateEndosome -> Lysosome [label="Fusion"]; LateEndosome ->  
EndosomalEscape; EndosomalEscape -> Cytoplasm [label="Cargo Release"]; } Caption:  
Cellular uptake and endosomal escape pathway of LNPs.
```

Methodologies for Measuring Transfection Efficiency

The choice of assay for measuring LNP transfection efficiency depends on the nature of the nucleic acid cargo and the specific question being addressed. The most common approaches involve the use of reporter genes, such as those encoding fluorescent proteins or enzymes that produce a measurable signal.

Reporter Gene Assays: A Quantitative Assessment of Protein Expression

Reporter gene assays are the workhorse for quantifying LNP transfection efficiency. These assays rely on the delivery of mRNA or DNA that encodes a readily detectable protein.

A. Luciferase-Based Assays

Luciferase, an enzyme that produces light through the oxidation of a substrate, is a highly sensitive reporter.^{[10][11]} The intensity of the bioluminescent signal is directly proportional to the amount of luciferase protein expressed, which in turn reflects the efficiency of LNP-mediated delivery and subsequent translation of the mRNA cargo.^[12]

Key Advantages:

- **High Sensitivity:** Can detect very low levels of protein expression.

- Wide Dynamic Range: Allows for the quantification of transfection efficiency across a broad range of LNP concentrations.
- Quantitative: Provides a robust numerical output (Relative Light Units, RLU) that is easily comparable across experiments.[\[13\]](#)

Experimental Workflow:

```
// Nodes Seed [label="1. Seed Cells in\n96-well Plate", fillcolor="#F1F3F4",  
fontcolor="#202124"]; Incubate1 [label="2. Incubate Overnight", fillcolor="#F1F3F4",  
fontcolor="#202124"]; Incubate1 [label="2. Incubate Overnight", fillcolor="#F1F3F4",  
fontcolor="#202124"]; Treat [label="3. Treat with LNP-mRNA\n(Luciferase)",  
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubate2 [label="4. Incubate for\nExpression (e.g.,  
24h)", fillcolor="#F1F3F4", fontcolor="#202124"]; Lyse [label="5. Lyse Cells",  
fillcolor="#EA4335", fontcolor="#FFFFFF"]; AddSubstrate [label="6. Add  
Luciferase\nSubstrate", fillcolor="#FBBC05", fontcolor="#202124"]; Measure [label="7.  
Measure Luminescence\n(Plate Reader)", fillcolor="#34A853", fontcolor="#FFFFFF"];
```

```
// Nodes Seed [label="1. Seed Cells in\n96-well Plate", fillcolor="#F1F3F4",  
fontcolor="#202124"]; Incubate1 [label="2. Incubate Overnight", fillcolor="#F1F3F4",  
fontcolor="#202124"]; Incubate1 [label="2. Incubate Overnight", fillcolor="#F1F3F4",  
fontcolor="#202124"]; Treat [label="3. Treat with LNP-mRNA\n(Luciferase)",  
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubate2 [label="4. Incubate for\nExpression (e.g.,  
24h)", fillcolor="#F1F3F4", fontcolor="#202124"]; Lyse [label="5. Lyse Cells",  
fillcolor="#EA4335", fontcolor="#FFFFFF"]; AddSubstrate [label="6. Add  
Luciferase\nSubstrate", fillcolor="#FBBC05", fontcolor="#202124"]; Measure [label="7.  
Measure Luminescence\n(Plate Reader)", fillcolor="#34A853", fontcolor="#FFFFFF"];
```

```
// Edges Seed -> Incubate1; Incubate1 -> Treat; Treat -> Incubate2; Incubate2 -> Lyse; Lyse ->  
AddSubstrate; AddSubstrate -> Measure; } Caption: Luciferase assay workflow for LNP  
transfection.
```

Detailed Protocol: Luciferase Assay

- Cell Seeding:
 - Seed a human hepatocarcinoma cell line (e.g., Huh7) or human embryonic kidney cells (e.g., HEK293T) in a 96-well white, clear-bottom plate at a density of 10,000 cells per well.
[\[14\]](#)

- Allow cells to adhere and grow overnight at 37°C in a 5% CO₂ incubator.
- LNP Treatment:
 - On the following day, dilute the LNP-luciferase mRNA formulations to the desired concentrations in complete cell culture medium.
 - Remove the old medium from the cells and add 100 µL of the LNP-containing medium to each well.[\[15\]](#) Include a negative control (cells treated with medium only).
 - Incubate the cells for 24 hours at 37°C in a 5% CO₂ incubator.[\[14\]](#)[\[15\]](#)
- Cell Lysis and Luminescence Measurement:
 - After the incubation period, remove the medium from the wells.
 - Lyse the cells by adding 100 µL of a suitable lysis buffer (e.g., Glo Lysis Buffer) to each well.[\[14\]](#)
 - Incubate at room temperature for 5-10 minutes with gentle shaking to ensure complete lysis.
 - Add 100 µL of luciferase substrate to each well and mix.[\[14\]](#)
 - Immediately measure the luminescence using a plate reader.

Parameter	Recommendation	Rationale
Cell Line	Huh7, HEK293T, HepG2[12][14][15]	Commonly used, exhibit good transfectability, and are relevant for liver-targeting LNPs.
Seeding Density	1×10^4 cells/well (96-well plate)[4]	Ensures a confluent monolayer at the time of transfection, leading to more consistent results.
LNP Incubation Time	24 hours[14][15]	Allows sufficient time for LNP uptake, endosomal escape, and protein expression.
Plate Type	White, clear-bottom	White walls enhance the luminescent signal, while a clear bottom allows for microscopic examination of cell morphology.

B. Fluorescent Protein-Based Assays

The delivery of mRNA encoding a fluorescent protein, such as green fluorescent protein (GFP) or enhanced GFP (eGFP), allows for the direct visualization and quantification of transfected cells.[16]

Key Advantages:

- **Single-Cell Resolution:** Enables the determination of the percentage of transfected cells within a population.
- **Multiplexing:** Can be combined with other fluorescent markers for more complex analyses.
- **Qualitative and Quantitative:** Provides both visual confirmation of transfection and quantitative data through flow cytometry.

Methodologies for Analysis:

- **Fluorescence Microscopy:** This technique provides a qualitative assessment of transfection efficiency. Transfected cells expressing the fluorescent protein can be visualized directly. While not highly quantitative, it is an excellent method for initial screening and for observing the cellular localization of the expressed protein.[\[17\]](#)
- **Flow Cytometry:** For a robust quantitative analysis, flow cytometry is the method of choice. [\[18\]](#)[\[19\]](#) This technique allows for the rapid analysis of thousands of individual cells, providing data on the percentage of fluorescently positive cells and the mean fluorescence intensity (MFI), which correlates with the level of protein expression per cell.[\[19\]](#)

Detailed Protocol: Flow Cytometry for eGFP Transfection

- **Cell Seeding and Transfection:**
 - Follow the same cell seeding and LNP treatment procedures as described for the luciferase assay, using LNP-eGFP mRNA.
- **Cell Harvesting and Staining:**
 - After the 24-hour incubation, wash the cells with phosphate-buffered saline (PBS).
 - Detach the cells using a gentle enzyme such as trypsin-EDTA.
 - Resuspend the cells in flow cytometry buffer (e.g., PBS with 2% fetal bovine serum).
 - For viability analysis, a viability dye (e.g., propidium iodide) can be added to distinguish live from dead cells.[\[20\]](#)
- **Data Acquisition and Analysis:**
 - Analyze the cells using a flow cytometer equipped with the appropriate lasers and filters for eGFP detection.
 - Gate on the live cell population and then quantify the percentage of eGFP-positive cells and the MFI of this population.

// Nodes SeedTransfect [label="1. Seed Cells and Transfect\nwith LNP-eGFP mRNA",
fillcolor="#F1F3F4", fontcolor="#202124"]; Incubate [label="2. Incubate for\nExpression (e.g.,

```
24h)", fillcolor="#F1F3F4", fontcolor="#202124"]; Harvest [label="3. Harvest and Resuspend  
Cells", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Stain [label="4. (Optional) Stain  
with\nViability Dye", fillcolor="#FBBC05", fontcolor="#202124"]; Analyze [label="5. Analyze  
by\nFlow Cytometry", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data [label="6. Quantify %  
Positive Cells\nand Mean Fluorescence Intensity", shape=ellipse, fillcolor="#EA4335",  
fontcolor="#FFFFFF"];
```

```
// Nodes SeedTransfect [label="1. Seed Cells and Transfect\nwith LNP-eGFP mRNA",  
fillcolor="#F1F3F4", fontcolor="#202124"]; Incubate [label="2. Incubate for\nExpression (e.g.,  
24h)", fillcolor="#F1F3F4", fontcolor="#202124"]; Harvest [label="3. Harvest and Resuspend  
Cells", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Stain [label="4. (Optional) Stain  
with\nViability Dye", fillcolor="#FBBC05", fontcolor="#202124"]; Analyze [label="5. Analyze  
by\nFlow Cytometry", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data [label="6. Quantify %  
Positive Cells\nand Mean Fluorescence Intensity", shape=ellipse, fillcolor="#EA4335",  
fontcolor="#FFFFFF"];
```

```
// Edges SeedTransfect -> Incubate; Incubate -> Harvest; Harvest -> Stain; Stain -> Analyze;  
Analyze -> Data; } Caption: Flow cytometry workflow for eGFP-based transfection analysis.
```

High-Content Imaging: A Multiparametric Approach

High-content imaging (HCI) combines the automation of microscopy with the quantitative power of image analysis. This technique can simultaneously measure multiple parameters, such as the percentage of transfected cells, protein expression levels, cell viability, and the subcellular localization of the expressed protein.^[5]

Key Advantages:

- Rich Data Sets: Provides a wealth of information from a single experiment.
- Spatial Resolution: Allows for the analysis of protein expression within the context of cellular morphology.
- High-Throughput Potential: Can be used to screen large libraries of LNP formulations.^[21]
^{[22][23]}

Considerations for a Self-Validating System

To ensure the trustworthiness and reproducibility of your transfection efficiency data, it is essential to build a self-validating experimental system. This involves careful consideration of the following factors:

- **Cell Line Selection:** The choice of cell line can significantly impact transfection outcomes.^[2]^[4] It is crucial to select a cell line that is relevant to the therapeutic application and to maintain consistency in cell passage number and culture conditions.
- **Cytotoxicity:** LNP formulations, particularly those with a high cationic lipid content, can be cytotoxic.^[13] It is imperative to assess cell viability in parallel with transfection efficiency to ensure that the observed protein expression is not confounded by toxic effects. This can be done using assays such as the MTT or LDH assay.
- **Positive and Negative Controls:** Always include appropriate controls in your experiments. A well-characterized, commercially available transfection reagent can serve as a positive control, while cells treated with a non-coding mRNA-LNP or media alone serve as negative controls.
- **Dose-Response Curves:** Evaluating LNP formulations across a range of concentrations is critical for determining the optimal dose and for comparing the potency of different formulations.^[5]

Conclusion

The accurate measurement of in vitro transfection efficiency is a non-negotiable aspect of LNP-based therapeutic development. By employing robust and well-validated assays, such as luciferase and fluorescent protein reporter systems, researchers can gain critical insights into the performance of their LNP formulations. A thorough understanding of the underlying cellular mechanisms, combined with a commitment to rigorous experimental design, will ultimately pave the way for the development of safer and more effective nucleic acid therapies.

References

- Guerrini, G., Scaccabarozzi, D., Mehn, D., Sarracino, A., Gioria, S., & Calzolari, L. (2024). Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics. *International Journal*

of Molecular Sciences, 26(17), 8152. [\[Link\]](#)

- Uddin, M. J., & Jakhmola, S. (2024). Endosomal escape: A bottleneck for LNP-mediated therapeutics. Proceedings of the National Academy of Sciences, 121(11), e2318449121. [\[Link\]](#)
- Guerrini, G., et al. (2024). Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics. Odesa National University of Technology. [\[Link\]](#)
- Precision NanoSystems. (n.d.). Mechanisms of Endosomal Escape in Lipid Nanoparticle-Mediated Liver Transfection. [\[Link\]](#)
- Mitchell Lab. (2023). Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. Journal of Visualized Experiments. [\[Link\]](#)
- Kim, J., et al. (2025). Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. STAR Protocols. [\[Link\]](#)
- ISCA. (2025). Optimizing Protocols for Fast Immunocyte Transfection Using LNP Kits: Best Practices and Troubleshooting. International Society for Cell & Gene Therapy. [\[Link\]](#)
- Kim, J., et al. (2025). Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. STAR Protocols, 6(4), 104159. [\[Link\]](#)
- Liu, Y., et al. (2025). Entrapment of lipid nanoparticles in peripheral endosomes but not lysosomes impairs intracellular trafficking and endosomal escape. Journal of Controlled Release, 378, 12-25. [\[Link\]](#)
- Trzeciak, T., et al. (2021). Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm. Proceedings of the National Academy of Sciences, 118(34), e2106231118. [\[Link\]](#)
- Guerrini, G., et al. (2025). Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics. International Journal of Molecular Sciences, 26(17), 8152. [\[Link\]](#)
- Guerrini, G., et al. (2024). Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics. Semantic Scholar. [\[Link\]](#)

- Sasso, L. A., et al. (2022). Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. *Journal of Visualized Experiments*. [\[Link\]](#)
- Peruzzi, G., et al. (2022). Efficient Delivery of DNA Using Lipid Nanoparticles. *Pharmaceutics*, 14(8), 1704. [\[Link\]](#)
- ResearchGate. (n.d.). Flow cytometry analysis of in vitro eGFP transfection efficiency. [\[Link\]](#)
- Patel, N., et al. (2023). Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines. *Vaccines*, 11(7), 1210. [\[Link\]](#)
- Creative Biostructure. (n.d.). Luciferase-mRNA Lipid Nanoparticle (LNP), Control. [\[Link\]](#)
- ResearchGate. (n.d.). Transfection efficiency of LNPs after encapsulating EGFP-mRNA on BMDC cells. [\[Link\]](#)
- Li, B., et al. (2022). Transfection Potency of Lipid Nanoparticles Containing mRNA Depends on Relative Loading Levels. *ACS Applied Materials & Interfaces*, 14(38), 43033-43041. [\[Link\]](#)
- Pardi, N., et al. (2015). Expression kinetics of nucleoside-modified mRNA delivered in lipid nanoparticles to mice by various routes. *Journal of Controlled Release*, 217, 345-351. [\[Link\]](#)
- Kim, J., et al. (2025). Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. *STAR Protocols*, 6(4), 104159. [\[Link\]](#)
- Sato, Y., et al. (2023). Development of Polymer–Lipid Hybrid Nanoparticles for Large-Sized Plasmid DNA Transfection. *ACS Applied Materials & Interfaces*, 15(51), 59123-59132. [\[Link\]](#)
- Sago, C. D., et al. (2022). High-throughput screens identify a lipid nanoparticle that preferentially delivers mRNA to human tumors in vivo. *Proceedings of the National Academy of Sciences*, 119(4), e2116223119. [\[Link\]](#)
- Han, E. L., et al. (2024). mRNA lipid nanoparticle formulation, characterization and evaluation. *Nature Protocols*, 19(1), 1-27. [\[Link\]](#)
- Veiga, N., et al. (2025). High-throughput in vivo screening using barcoded mRNA identifies lipid nanoparticles with extrahepatic tropism for cancer immunotherapy. *bioRxiv*. [\[Link\]](#)

- Zhang, D., et al. (2021). Efficient mRNA Delivery Using Lipid Nanoparticles Modified with Fusogenic Coiled-coil Peptides. *Angewandte Chemie International Edition*, 60(22), 12224-12228. [[Link](#)]
- ResearchGate. (n.d.). Evaluation mRNA transfection efficiency of LNPs with different... [[Link](#)]
- Aguiar, I. (2024). High-throughput platform for screening mRNA in lipid nanoparticles. Wiley Analytical Science. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics [ouci.dntb.gov.ua]
- 2. Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. [PDF] Challenges in Measuring In Vitro Activity of LNP-mRNA Therapeutics | Semantic Scholar [semanticscholar.org]
- 4. mdpi.com [mdpi.com]
- 5. Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pnas.org [pnas.org]
- 7. Mechanisms of Endosomal Escape in Lipid Nanoparticle-Mediated Liver Transfection - Liver-targeted Transfection Reagents [liver-transfection.com]
- 8. pnas.org [pnas.org]
- 9. liposomes.bocsci.com [liposomes.bocsci.com]
- 10. creative-biostructure.com [creative-biostructure.com]
- 11. medchemexpress.com [medchemexpress.com]
- 12. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]

- 13. Efficient Delivery of DNA Using Lipid Nanoparticles - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 14. pubs.acs.org [pubs.acs.org]
- 15. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
- 16. researchgate.net [researchgate.net]
- 17. researchgate.net [researchgate.net]
- 18. researchgate.net [researchgate.net]
- 19. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. iscaconsortium.org [iscaconsortium.org]
- 21. High-throughput screens identify a lipid nanoparticle that preferentially delivers mRNA to human tumors in vivo - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 22. biorxiv.org [biorxiv.org]
- 23. analyticalscience.wiley.com [analyticalscience.wiley.com]
- To cite this document: BenchChem. [Application Note & Protocol: Quantifying Lipid Nanoparticle (LNP) Transfection Efficiency In Vitro]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15551994/docs#application-note-protocol-quantifying-lipid-nanoparticle-lnp-transfection-efficiency-in-vitro>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)